Cas no 73-24-5 (Adenine)

• Product Name: Adenine
• CAS No: 73-24-5
• MF: C₂₀H₂₀N₂₀
• MW: 540.506796836853
• MDL: MFCD00041790
• CID: 33949
• PubChem ID: 190
• Update Time: 2025-07-25

Adenine Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine
• 1,6-DIHYDRO-6-IMINOPURINE
• 1H-Purin-6-amine phosphate
• 6-AMINO-1H-PURINE
• 6-AMINOPURINE
• 7H-PURIN-6-AMINE
• 9H-PURIN-6-YLAMINE
• AKOS NCG1-0070
• AURORA KA-681
• VITAMIN B4
• 1,6-dihydro-6-imino-9h-purin
• 1H-Purine, 6-amino-
• 1h-purine,6-amino
• 1H-Purine-6-amine
• 3,6-Dihydro-6-iminopurine
• 6-Amino-3H-purine
• 6-Amino-7H-purine
• 6-Amino-9H-purine
• Adenine
• 9H-Purin-6-amine
• ADENINE(P)
• ADENINE(RG)
• 6-Aminopurine phosphate
• 7(9)H-purin-6-ylamine
• Ade
• Adenin
• Adenine phosphate
• adensoine
• Crytidine
• Leuco-4
• usafcb-18
• Adeninimine
• Purine, 6-amino-
• 1H-Purine, 6-amino
• Adenine [JAN]
• Pedatisectine B
• 9H-Purine, 1,6-dihydro-6-imino-
• 9H-Purine-6-amine
• 1H-Purine, 6-amin
• A
• MLS001066342
• SMR000875287
• SMR000718773
• SMR000471871
• Adenine monohydrochloride
• 2922-28-3
• 73-24-5
• MLS001333591
• MLSMR
• MLS001304026

• MDL： MFCD00041790
• Inchi： 1S/4C5H5N5/c4*6-4-3-5(9-1-7-3)10-2-8-4/h4*1-2H,(H3,6,7,8,9,10)
• InChI Key： ZSIFYVSPMACPJY-UHFFFAOYSA-N
• SMILES： NC1C2=C(NC=N2)N=CN=1.NC1=C2C(=NC=N2)NC=N1.NC1C2=C(N=CN2)N=CN=1.NC1=C2C(=NC=N2)N=CN1
• BRN： 5777

Computed Properties

• Exact Mass: 135.05400
• Monoisotopic Mass: 135.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.5
• Surface Charge: 0
• Tautomer Count: 8
• Molecular Weight: 135.13

Experimental Properties

• Color/Form: Powder
• Density: 1.3795 (rough estimate)
• Melting Point: >360 °C (lit.)
• Boiling Point: 238.81°C (rough estimate)
• Flash Point: 220°C
• Refractive Index: 1.7000 (estimate)
• Solubility: 0.5 M HCl: soluble20mg/mL, Grade III, colorless to faint yellow or tan
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• Stability/Shelf Life: Stable. Moisture-sensitive. Incompatible with strong oxidizing agents.
• PSA: 80.48000
• LogP: 0.51630
• Merck: 152
• pka: 4.12(at 25℃)
• Sublimation Point: 220 ºC
• Sensitiveness: Sensitive to humidity
• Solubility: Poorly soluble in cold water (0.5 g/l, 20 º C), soluble in boiling water, acid and alkali, slightly soluble in ethanol, insoluble in ether and chloroform.
• Vapor Pressure: 4.46e-11 mmHg

Adenine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：AU6125000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 745 mg/kg (Philips)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Adenine

Adenine (73-24-5): Chemical Properties and Pharmaceutical Applications

Adenine (CAS 73-24-5), a purine derivative, is a fundamental building block of nucleic acids and a key component in ATP, NAD, and coenzyme A. Its molecular formula (C₅H₅N₅) and unique heterocyclic structure enable diverse biochemical interactions. In the pharmaceutical industry, adenine serves as a precursor for antiviral drugs (e.g., acyclovir) and chemotherapy agents. Recent studies highlight its role in epigenetic modulation, particularly in DNA methylation processes linked to cancer therapy. Researchers are also exploring its potential in mRNA vaccine stabilizers, leveraging its ability to enhance nucleic acid longevity. The compound’s solubility in polar solvents and thermal stability (decomposes at 360°C) make it ideal for drug formulation and biochemical assays.

Adenine (73-24-5) in Cancer Research and Immunotherapy

The intersection of adenine (73-24-5) and oncology has gained traction due to its involvement in purine metabolism, a pathway often dysregulated in tumors. Clinical trials investigate adenine derivatives like 6-mercaptopurine for leukemia treatment, targeting rapid cell proliferation. Additionally, adenine’s role in immune checkpoint regulation is under scrutiny; it modulates adenosine receptors (A_2AR), influencing T-cell activity in the tumor microenvironment. A 2023 study in Nature Cancer revealed that adenine-based compounds could enhance PD-1 inhibitor efficacy by reducing immunosuppressive adenosine. Patients and researchers frequently search for "adenine cancer therapy side effects"—addressing this, current formulations aim to mitigate toxicity through targeted delivery systems like liposomal encapsulation.

Adenine (73-24-5) as a Neuroprotective Agent

Emerging evidence positions adenine (73-24-5) as a neuroprotectant, particularly in Alzheimer’s and Parkinson’s disease. Its metabolite, adenosine, regulates neuronal excitability and cerebral blood flow via A₁ and A_2A receptors. Preclinical models show that adenine supplementation reduces beta-amyloid plaque formation by 40% (Journal of Neurochemistry, 2022). Users often query "adenine cognitive benefits," reflecting interest in its potential to delay neurodegeneration. However, bioavailability challenges persist; novel nanocarrier systems are being tested to cross the blood-brain barrier. Pharma giants like Roche and Pfizer have patented adenine analogs for neuroinflammatory disorders, signaling commercial viability.

Safety and Regulatory Status of Adenine (73-24-5)

Regulatory bodies classify adenine (73-24-5) as Generally Recognized as Safe (GRAS) for specific applications, such as cell culture media. However, high doses may cause hyperuricemia or kidney stones due to purine catabolism. The FDA and EMA approve its use in orphan drugs for metabolic disorders like adenosine deaminase deficiency. Consumer searches for "is adenine supplement safe" underscore the need for clear dosage guidelines—currently, 50–100 mg/day is deemed safe for adults. Ongoing pharmacovigilance studies monitor long-term effects, particularly in pregnant women and geriatric populations.

Future Trends: Adenine (73-24-5) in Personalized Medicine

The integration of adenine (73-24-5) into precision medicine is accelerating. CRISPR-based diagnostics now detect adenine mutations (e.g., BRCA1) to tailor therapies. Startups are developing point-of-care adenine sensors for gout management, aligning with the "wearable health tech" trend. A 2024 market report projects a 12.7% CAGR for adenine in nutraceuticals, driven by demand for anti-aging supplements. Collaborative efforts between academia and biotech (e.g., MIT’s adenine-modified mRNA work) promise breakthroughs in gene editing and regenerative medicine.